Cas no 2580232-44-4 (1-(tert-butoxy)carbonyl-4-(1H-1,2,3-triazol-5-yl)methylpiperidine-4-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(1H-1,2,3-triazol-5-yl)methylpiperidine-4-carboxylic acid
• CAS No: 2580232-44-4
• MF: C₁₄H₂₂N₄O₄
• MW: 310.348883152008
• CID: 5660580
• PubChem ID: 165888548
• Update Time: 2025-10-29

1-(tert-butoxy)carbonyl-4-(1H-1,2,3-triazol-5-yl)methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27727495
• 2580232-44-4
• 1-[(tert-butoxy)carbonyl]-4-[(1H-1,2,3-triazol-5-yl)methyl]piperidine-4-carboxylic acid
• 1-(tert-butoxy)carbonyl-4-(1H-1,2,3-triazol-5-yl)methylpiperidine-4-carboxylic acid

• Inchi： 1S/C14H22N4O4/c1-13(2,3)22-12(21)18-6-4-14(5-7-18,11(19)20)8-10-9-15-17-16-10/h9H,4-8H2,1-3H3,(H,19,20)(H,15,16,17)
• InChI Key： RFULVQUFQQXGSX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(=O)O)(CC2C=NNN=2)CC1)=O

Computed Properties

• Exact Mass: 310.16410520g/mol
• Monoisotopic Mass: 310.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 108Ų

Additional information on 1-(tert-butoxy)carbonyl-4-(1H-1,2,3-triazol-5-yl)methylpiperidine-4-carboxylic acid

Research Brief on 1-(tert-butoxy)carbonyl-4-(1H-1,2,3-triazol-5-yl)methylpiperidine-4-carboxylic acid (CAS: 2580232-44-4)

1-(tert-butoxy)carbonyl-4-(1H-1,2,3-triazol-5-yl)methylpiperidine-4-carboxylic acid (CAS: 2580232-44-4) is a novel compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the development of protease inhibitors and modulators of protein-protein interactions. This research brief synthesizes the latest findings on this compound, focusing on its synthetic routes, biological activities, and potential therapeutic applications.

The compound features a unique structural motif combining a piperidine ring, a 1,2,3-triazole moiety, and a carboxylic acid functional group. This combination enables diverse interactions with biological targets, making it a promising scaffold for drug discovery. Recent synthetic methodologies have optimized the preparation of this compound, with emphasis on click chemistry approaches for the introduction of the triazole ring. These advancements have significantly improved yield and purity, facilitating further biological evaluation.

In vitro studies have demonstrated that derivatives of 1-(tert-butoxy)carbonyl-4-(1H-1,2,3-triazol-5-yl)methylpiperidine-4-carboxylic acid exhibit inhibitory activity against several proteases involved in inflammatory and oncogenic pathways. Notably, modifications at the carboxylic acid and triazole positions have been shown to enhance selectivity and potency. Molecular docking simulations suggest that these compounds bind to the active sites of target enzymes through hydrogen bonding and hydrophobic interactions, providing a structural basis for further optimization.

Recent preclinical evaluations have explored the pharmacokinetic properties of this compound class. While initial data indicate moderate bioavailability, structural modifications such as ester prodrugs have shown promise in improving oral absorption. Toxicity profiles have been favorable in animal models, with no significant adverse effects observed at therapeutic doses. These findings support the continued investigation of this scaffold for the development of novel therapeutics.

Looking ahead, researchers are focusing on expanding the structural diversity of this compound through combinatorial chemistry approaches. The integration of computational drug design and high-throughput screening is expected to accelerate the identification of lead candidates. Furthermore, the potential application of this scaffold in targeted drug delivery systems is an emerging area of interest, leveraging its ability to form stable conjugates with various payloads.

In conclusion, 1-(tert-butoxy)carbonyl-4-(1H-1,2,3-triazol-5-yl)methylpiperidine-4-carboxylic acid represents a promising chemical entity with broad applicability in medicinal chemistry. The latest research underscores its potential as a versatile scaffold for the development of enzyme inhibitors and other bioactive molecules. Continued investigation into its structure-activity relationships and therapeutic potential is warranted, with particular attention to optimizing its drug-like properties for clinical translation.